Cas no 62381-32-2 (6-Heptene-2,5-dione, 7-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (E)-)
62381-32-2 structure
Product Name:6-Heptene-2,5-dione, 7-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (E)-
CAS No:62381-32-2
MF:C16H24O2
MW:248.360565185547
CID:446990
PubChem ID:71386990
Update Time:2025-04-19
6-Heptene-2,5-dione, 7-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 6-Heptene-2,5-dione, 7-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (E)-
- 7-(2,6,6-trimethylcyclohexen-1-yl)hept-6-ene-2,5-dione
- 62381-32-2
- 7-(2,6,6-Trimethylcyclohex-1-en-1-yl)hept-6-ene-2,5-dione
- DTXSID00809131
-
- Inchi: 1S/C16H24O2/c1-12-6-5-11-16(3,4)15(12)10-9-14(18)8-7-13(2)17/h9-10H,5-8,11H2,1-4H3
- InChI Key: RPYVNFMLYJGAEN-UHFFFAOYSA-N
- SMILES: O=C(CCC(C)=O)C=CC1=C(C)CCCC1(C)C
Computed Properties
- Exact Mass: 248.17772
- Monoisotopic Mass: 248.177630004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 397
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.5
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
6-Heptene-2,5-dione, 7-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (E)- Related Literature
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
62381-32-2 (6-Heptene-2,5-dione, 7-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (E)-) Related Products
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- 13215-88-8(4-(But-2-en-1-ylidene)-3,5,5-trimethylcyclohex-2-enone)
- 14901-07-6(β-Ionone)
- 8013-90-9(Ionone)
- 152-62-5(Dydrogesterone)
- 79-77-6(beta-Ionone, synthetic)
- 977-79-7(Medrogestone)
- 1162-56-7(6-Dehydroprogesterone)
- 19457-55-7(1,2-Dihydro Exemestane)
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